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Get Quote

Executive Summary
1-(3,4-Difluorophenyl)cyclopropanemethanamine (CAS: 1368712-82-6 for HCl salt) is a

specialized fluorinated building block used in medicinal chemistry.[1] It represents a

conformationally restricted analog of

-phenylpropylamine, featuring a geminal-disubstituted cyclopropane ring.

This guide distinguishes the compound from the more common Ticagrelor intermediate (trans-

2-(3,4-difluorophenyl)cyclopropanamine) and details its synthesis, physicochemical properties,

and application as a bioisostere in drug discovery.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identification
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Unlike the vicinal (1,2-substituted) cyclopropanes found in P2Y12 inhibitors, this molecule

features a geminal (1,1-substituted) architecture. The phenyl ring and the methanamine arm

are attached to the same carbon, creating a quaternary center that locks the spatial orientation

of the pharmacophore.

Attribute Detail

IUPAC Name [1-(3,4-Difluorophenyl)cyclopropyl]methanamine

Common Name
1-(3,4-

Difluorophenyl)cyclopropanemethanamine

CAS Number
1368712-82-6 (Hydrochloride); 186347-65-9

(Nitrile Precursor)

Molecular Formula

Molecular Weight
183.20 g/mol (Free Base); 219.66 g/mol (HCl

Salt)

SMILES FC1=C(F)C=CC(=C1)C2(CN)CC2

InChI Key IMYLOCHFFLYHPS-UHFFFAOYSA-N

Structural Comparison (Geminal vs. Vicinal)
The distinction between this target and the Ticagrelor intermediate is critical for researchers

sourcing materials.

Target Molecule (Geminal) Ticagrelor Intermediate (Vicinal)

1-(3,4-Difluorophenyl)
cyclopropanemethanamine

(Quaternary Carbon)

trans-(1R,2S)-2-(3,4-Difluorophenyl)
cyclopropanamine
(Chiral Centers)

Distinct Scaffold
(Not Interchangeable)

Click to download full resolution via product page

Figure 1: Structural differentiation between the geminal target and the vicinal Ticagrelor

intermediate.
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Part 2: Physicochemical Properties[4][6]
The geminal cyclopropyl group acts as a "bioisosteric switch" for the gem-dimethyl group,

reducing metabolic liability while maintaining lipophilicity.

Property Value (Predicted/Exp) Significance

LogP 2.1 ± 0.4
Moderate lipophilicity; CNS

penetrant.

pKa (Basic) 9.6 ± 0.5
Highly ionized at physiological

pH (cationic).

TPSA 26.02 Å²
Favorable for membrane

permeability.

Rotatable Bonds 2
Rigid scaffold restricts

conformational entropy.

H-Bond Donors 1 (Amine)
Primary amine available for

salt formation.

Fluorine Effect -Induction

Lowers pKa slightly; increases

metabolic stability of the

phenyl ring.

Part 3: Synthetic Methodology
The synthesis relies on the construction of the quaternary cyclopropane ring followed by the

reduction of the nitrile functionality.

Retrosynthetic Pathway
The most robust route proceeds via the dialkylation of 3,4-difluorophenylacetonitrile using 1,2-

dibromoethane, followed by reduction.
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3,4-Difluorophenylacetonitrile

1-(3,4-Difluorophenyl)
cyclopropanemethanenitrile

(CAS 186347-65-9)

Cyclopropanation
(Dialkylation)

1,2-Dibromoethane
+ NaH (or NaOH/TEBA)

1-(3,4-Difluorophenyl)
cyclopropanemethanamine

Nitrile Reduction

LiAlH4 (LAH)
or Borane-THF

Click to download full resolution via product page

Figure 2: Two-step synthetic pathway from commercially available acetonitrile derivative.

Detailed Experimental Protocol
Step 1: Cyclopropanation (Nitrile Formation)
Reaction: 3,4-Difluorophenylacetonitrile + 1,2-Dibromoethane

Cyclopropanecarbonitrile

Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and

addition funnel. Flush with Nitrogen (

).

Solvent: Charge with anhydrous DMSO or DMF (0.5 M concentration relative to substrate).

Base Addition: Add Sodium Hydride (NaH, 60% dispersion, 2.2 eq) portion-wise at 0°C.

Caution:

gas evolution.

Alkylation: Add 1,2-dibromoethane (1.1 eq) dropwise. Stir at 0°C for 30 min.
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Substrate Addition: Add 3,4-difluorophenylacetonitrile (1.0 eq) dropwise.

Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC

(Hexane/EtOAc 4:1).

Workup: Quench with saturated

. Extract with

. Wash organics with water and brine.[2] Dry over

.

Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

Step 2: Reduction to Amine
Reaction: Nitrile +

Primary Amine

Setup: Dry RBF under

.

Reagent: Suspend

(LAH, 1.5 eq) in anhydrous THF (0°C).

Addition: Dissolve the nitrile intermediate in THF and add dropwise to the LAH suspension.

Conditions: Warm to RT, then reflux for 2 hours.

Fieser Workup (Critical for Safety):

Cool to 0°C.[2][3][4]

For

grams of LAH, add:
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mL Water (slowly!)

mL 15% NaOH[3]

mL Water[2][3]

Stir until a white granular precipitate forms.

Isolation: Filter through Celite. Concentrate filtrate.[2]

Salt Formation: Dissolve oil in

, add 2M HCl in ether to precipitate the hydrochloride salt.

Part 4: Analytical Characterization
To validate the structure, ensure the following spectral signatures are present:

1H NMR (DMSO-d6):

7.1-7.5 ppm (m, 3H, Aromatic protons).

3.0 ppm (s, 2H,

).

0.8-1.0 ppm (m, 4H, Cyclopropyl methylene protons). Note: The symmetry of the geminal
cyclopropane typically yields a tight multiplet.

19F NMR:

Distinct signals around -138 to -142 ppm (depending on solvent) corresponding to the 3,4-

difluoro pattern.

Mass Spectrometry (ESI+):

peak at

.

Part 5: Applications & Safety
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Drug Discovery Utility
Bioisostere: The cyclopropane ring serves as a rigid replacement for an ethyl or isopropyl

chain, often improving potency by reducing entropic penalty upon binding.

Metabolic Stability: The 3,4-difluoro substitution blocks metabolic oxidation at the phenyl ring

(positions 3 and 4), extending half-life.

Target Classes: Monoamine transporter inhibitors (SERT/NET/DAT), Sigma receptor ligands,

and NMDA receptor modulators.

Safety & Handling (SDS Summary)
Hazards:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage (Free base).

H335: May cause respiratory irritation.[5]

Storage: Store at 2-8°C under inert atmosphere (Argon). Hygroscopic as HCl salt.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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